Cas no 22487-36-1 (7-Deoxyloganic acid)
7-Deoxyloganic acid structure
Product Name:7-Deoxyloganic acid
7-Deoxyloganic acid Chemical and Physical Properties
Names and Identifiers
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- Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methyl-,(1S,4aS,7S,7aR)-
- (1R,2S,6S,9S)-9-methyl-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-oxabicyclo[4.3.0]non-4-ene-5-carboxylic acid
- 7-deoxy-13-dihydrodaunomycinone
- 7-deoxydaunomycinol
- 7-Deoxy-daunorubicinologlycon
- 7-deoxyloganic acid
- 7-Desoxyloganin-saeure
- bis-desoxy-dihydro-monotropein
- deoxyloganic acid
- C11636
- Q19596786
- SZ67QWR9D3
- 22487-36-1
- (1S,4aS,7S,7aR)-1-(beta-D-Glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methylcyclopenta[c]pyran-4-carboxylic acid
- (1S,4aS,7S,7aR)-1-(beta-D-glucopyranosyloxy)-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid
- bis-desoxydihydromonotropein
- BISDEOXYDIHYDROMONOTROPEIN
- DTXSID40945163
- (1S, 4aS, 7S, 7aR)-7-methyl-1-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1, 4a, 5, 6, 7, 7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid
- CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 1-(.BETA.-D-GLUCOPYRANOSYLOXY)-1,4A,5,6,7,7A-HEXAHYDRO-7-METHYL-, (1S-(1.ALPHA.,4A.ALPHA.,7.ALPHA.,7A.ALPHA.))-
- CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 1.ALPHA.-(.BETA.-D-GLUCOPYRANOSYLOXY)-1,4A.ALPHA.,5,6,7,7A.ALPHA.-HEXAHYDRO-7.ALPHA.-METHYL-
- AKOS040735291
- (1S,4aS,7S,7aR)-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid
- CHEBI:2260
- SCHEMBL20572414
- 8-Epi-7-Deoxyloganic acid
- 8-Epideoxyloganic acid
- 7-Deoxyloganic acid
-
- Inchi: 1S/C16H24O9/c1-6-2-3-7-8(14(21)22)5-23-15(10(6)7)25-16-13(20)12(19)11(18)9(4-17)24-16/h5-7,9-13,15-20H,2-4H2,1H3,(H,21,22)/t6-,7+,9+,10+,11+,12-,13+,15-,16-/m0/s1
- InChI Key: DSXFHNSGLYXPNG-YDYVGBNJSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]2[C@@H](C)CC[C@@H]2C(C(=O)O)=CO1
Computed Properties
- Exact Mass: 360.14200
- Monoisotopic Mass: 360.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.52
- Boiling Point: 597.2°Cat760mmHg
- Flash Point: 217.9°C
- Refractive Index: 1.612
- PSA: 145.91000
- LogP: -1.21000
7-Deoxyloganic acid Related Literature
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Cooper S. Jamieson,Joshua Misa,Yi Tang,John M. Billingsley Chem. Soc. Rev. 2021 50 6950
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Benjamin R. Lichman Nat. Prod. Rep. 2021 38 103
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Christopher T. Walsh Nat. Prod. Rep. 2023 40 326
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Paul M. Dewick Nat. Prod. Rep. 1997 14 111
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Paul M. Dewick Nat. Prod. Rep. 1997 14 111
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